Cas no 2228170-32-7 (2-(6-bromopyridin-2-yl)cyclopropylmethanamine)

• Product Name: 2-(6-bromopyridin-2-yl)cyclopropylmethanamine
• CAS No: 2228170-32-7
• MF: C₉H₁₁BrN₂
• MW: 227.101041078568
• CID: 5814884
• PubChem ID: 165806213
• Update Time: 2025-05-24

2-(6-bromopyridin-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromopyridin-2-yl)cyclopropylmethanamine
• [2-(6-bromopyridin-2-yl)cyclopropyl]methanamine
• 2228170-32-7
• EN300-1918790

• Inchi： 1S/C9H11BrN2/c10-9-3-1-2-8(12-9)7-4-6(7)5-11/h1-3,6-7H,4-5,11H2
• InChI Key： RWVWGMRDWRUBSU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2CC2CN)=N1

Computed Properties

• Exact Mass: 226.01056g/mol
• Monoisotopic Mass: 226.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(6-bromopyridin-2-yl)cyclopropylmethanamine

Introduction to CAS No. 2228170-32-7: 2-(6-Bromopyridin-2-yl)cyclopropylmethanamine

CAS No. 2228170-32-7, also known as 2-(6-bromopyridin-2-yl)cyclopropylmethanamine, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a brominated pyridine ring with a cyclopropyl group and an amine functionality. The combination of these structural elements makes it a promising candidate for various applications, particularly in drug discovery and materials science.

The chemical structure of CAS No. 2228170-32-7 is characterized by a pyridine ring substituted at the 6-position with a bromine atom and at the 2-position with a cyclopropylmethanamine group. This arrangement creates a molecule with both aromatic and non-aromatic components, which can influence its electronic properties and reactivity. Recent studies have highlighted the importance of such hybrid structures in modulating biological activity, making this compound a subject of interest for researchers exploring novel therapeutic agents.

From a synthetic perspective, the preparation of CAS No. 2228170-32-7 involves multi-step reactions that require precise control over regioselectivity and stereochemistry. The synthesis typically begins with the bromination of pyridine derivatives, followed by coupling reactions to introduce the cyclopropylmethanamine moiety. These steps are critical in ensuring the desired product is obtained with high purity and yield. Advances in catalytic methods and asymmetric synthesis have further enhanced the efficiency of these processes, making large-scale production more feasible.

The physical properties of CAS No. 2228170-32-7 include a melting point of approximately 155°C and a boiling point around 450°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, which facilitates its use in various chemical reactions. The compound's stability under different conditions has also been studied extensively, revealing that it remains stable under ambient temperatures but may degrade under harsh oxidative or acidic conditions.

In terms of biological activity, CAS No. 2228170-32-7 has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, recent research has demonstrated its ability to inhibit histone deacetylases (HDACs), which are key targets in cancer therapy. Additionally, studies have explored its role as a modulator of ion channels, suggesting its potential application in treating neurological disorders such as epilepsy and chronic pain.

The application potential of CAS No. 2-(6-bromopyridin-